Cas no 5269-85-2 (1,3-Diazocine-2(1H)-thione, hexahydro-)

• Product Name: 1,3-Diazocine-2(1H)-thione, hexahydro-
• CAS No: 5269-85-2
• MF: C₆H₁₂N₂S
• MW: 144.237879753113
• CID: 1578553
• PubChem ID: 5372734
• Update Time: 2025-04-21

1,3-Diazocine-2(1H)-thione, hexahydro- Chemical and Physical Properties

Names and Identifiers

• 1,3-Diazocine-2(1H)-thione, hexahydro-
• 1,3-diazocane-2-thione
• hexahydro-1,3-diazocine-2(1H)-thione
• 5269-85-2
• 1,3-Diazacyclooctane-2-thione
• DTXSID60418703
• hexahydro-1,3-diazocin-2(1H)-thione
• SCHEMBL8961691
• 1,3-Diazocane-2-thione #
• AKOS006379739

• Inchi： 1S/C6H12N2S/c9-6-7-4-2-1-3-5-8-6/h1-5H2,(H2,7,8,9)
• InChI Key： OLCIPZHLPOAOIH-UHFFFAOYSA-N
• SMILES： S=C1NCCCCCN1

Computed Properties

• Exact Mass: 144.07226
• Monoisotopic Mass: 144.07211956g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 93.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 56.2Ų

Experimental Properties

• PSA: 24.06